Cas no 659747-06-5 (tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate)

Tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined (2S,4S) configuration ensures high enantioselectivity, making it valuable for asymmetric synthesis and the preparation of bioactive compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, while the hydroxyl group at the 4-position offers a versatile handle for further functionalization. This compound is particularly useful in the synthesis of peptidomimetics, protease inhibitors, and other pharmacologically relevant molecules. Its well-defined structure and reactivity profile make it a reliable building block for complex molecular architectures.

tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate structure

659747-06-5 structure

Product Name:tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate

CAS No:659747-06-5

MF:C₉H₁₇NO₃

MW:187.236182928085

MDL:MFCD20400776

CID:1705935

PubChem ID:64713195

Update Time:2025-06-08

tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- L-Proline, 4-hydroxy-, 1,1-dimethylethyl ester, (4S)-
- tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate
- (2S, 4S)-4-Hydroxy-pyrrolidine-2-carboxylic acid tert-butyl ester
- F74599
- 659747-06-5
- AKOS014040608
- MFCD20400776
- tert-butyl(2S,4S)-4-hydroxypyrrolidine-2-carboxylate
- EN300-313790
- CS-0245942
- MDL： MFCD20400776
- Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)7-4-6(11)5-10-7/h6-7,10-11H,4-5H2,1-3H3/t6-,7-/m0/s1
- InChI Key： VSLZXCDAPVPGOX-BQBZGAKWSA-N
- SMILES： C(OC(C)(C)C)(=O)[C@@H]1C[C@H](O)CN1

Computed Properties

Exact Mass: 187.12084340g/mol
Monoisotopic Mass: 187.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 58.6Å²

tert-butyl (2S,4S)-4-hydroxypyrrolidine-2-carboxylate Pricemore >>

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